Cas no 2228410-47-5 (3-(5-bromo-2-chloropyridin-3-yl)propanenitrile)

• Product Name: 3-(5-bromo-2-chloropyridin-3-yl)propanenitrile
• CAS No: 2228410-47-5
• MF: C₈H₆BrClN₂
• MW: 245.503639698029
• CID: 6059128
• PubChem ID: 165630313
• Update Time: 2025-10-23

3-(5-bromo-2-chloropyridin-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-chloropyridin-3-yl)propanenitrile
• 2228410-47-5
• EN300-1939252

• Inchi： 1S/C8H6BrClN2/c9-7-4-6(2-1-3-11)8(10)12-5-7/h4-5H,1-2H2
• InChI Key： WSJFMKMKCCIJQJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CCC#N)Cl

Computed Properties

• Exact Mass: 243.94029g/mol
• Monoisotopic Mass: 243.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7Ų

Additional information on 3-(5-bromo-2-chloropyridin-3-yl)propanenitrile

Introduction to 3-(5-bromo-2-chloropyridin-3-yl)propanenitrile (CAS No. 2228410-47-5)

3-(5-bromo-2-chloropyridin-3-yl)propanenitrile (CAS No. 2228410-47-5) is a significant compound in the realm of pharmaceutical and agrochemical research, characterized by its unique structural framework and versatile reactivity. This compound, featuring a pyridine core substituted with bromo and chloro groups, has garnered attention due to its potential applications in the synthesis of novel bioactive molecules. The presence of a nitrile group at the propyl chain further enhances its utility as a building block in medicinal chemistry.

The structural motif of 3-(5-bromo-2-chloropyridin-3-yl)propanenitrile positions it as a valuable intermediate in the development of small-molecule drugs. The pyridine ring, a cornerstone in medicinal chemistry, is renowned for its ability to interact with biological targets such as enzymes and receptors. The substitution pattern, specifically the bromo and chloro groups, introduces electrophilic centers that facilitate further functionalization, enabling chemists to tailor the compound for specific biological activities.

In recent years, there has been a surge in research focusing on halogenated pyridines due to their enhanced binding affinity and metabolic stability. Studies have demonstrated that such modifications can significantly improve the pharmacokinetic properties of drug candidates. 3-(5-bromo-2-chloropyridin-3-yl)propanenitrile exemplifies this trend, offering a scaffold that can be readily modified to explore new therapeutic avenues.

One of the most compelling aspects of 3-(5-bromo-2-chloropyridin-3-yl)propanenitrile is its role in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, making them attractive targets for drug development. The pyridine core and the nitrile group provide multiple sites for interaction with the active site of kinases, while the halogen substituents allow for precise tuning of binding interactions. This has led to several promising candidates entering preclinical studies for various diseases.

Furthermore, the compound has shown potential in the field of agrochemicals. The structural features of 3-(5-bromo-2-chloropyridin-3-yl)propanenitrile make it a suitable precursor for developing novel pesticides and herbicides. These compounds are essential for modern agriculture, helping to protect crops from pests and diseases while minimizing environmental impact. The ability to modify the pyridine scaffold allows researchers to fine-tune the properties of these agrochemicals, ensuring efficacy and safety.

The synthesis of 3-(5-bromo-2-chloropyridin-3-yl)propanenitrile involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the bromination and chlorination of a pyridine derivative, followed by nucleophilic substitution with propyl cyanide or a similar nitrile source. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve higher yields and purities.

Recent advancements in computational chemistry have further enhanced the understanding of 3-(5-bromo-2-chloropyridin-3-yl)propanenitrile's reactivity and potential applications. Molecular modeling studies have provided insights into how this compound interacts with biological targets at an atomic level. These insights are crucial for designing more effective drugs with improved selectivity and reduced side effects.

The pharmaceutical industry has been particularly keen on exploring halogenated pyridines due to their broad spectrum of biological activities. 3-(5-bromo-2-chloropyridin-3-yl)propanenitrile has been investigated as a lead compound for drugs targeting neurological disorders, cancer, and infectious diseases. Its versatility as a scaffold allows for rapid screening and optimization processes, accelerating drug discovery efforts.

In conclusion, 3-(5-bromo-2-chloropyridin-3-yl)propanenitrile (CAS No. 2228410-47-5) represents a fascinating compound with immense potential in both pharmaceuticals and agrochemicals. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel bioactive molecules. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.